Cas no 199672-19-0 (2-(1-piperazinyl)-5-(trifluoromethyl)-Benzenamine)
199672-19-0 structure
Product Name:2-(1-piperazinyl)-5-(trifluoromethyl)-Benzenamine
CAS No:199672-19-0
MF:C11H14F3N3
MW:245.24417257309
CID:1108627
PubChem ID:53685888
Update Time:2025-04-20
2-(1-piperazinyl)-5-(trifluoromethyl)-Benzenamine Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-piperazinyl)-5-(trifluoromethyl)-Benzenamine
- 2-(piperazin-1-yl)-5-(trifluoromethyl)benzenamine
- GS1522
- 2-(piperazin-1-yl)-5-(trifluoromethyl)aniline
- 199672-19-0
- AKOS011417203
- BJVQUBORKZNJPC-UHFFFAOYSA-N
- DB-329472
- F95557
- SCHEMBL6627622
-
- Inchi: 1S/C11H14F3N3/c12-11(13,14)8-1-2-10(9(15)7-8)17-5-3-16-4-6-17/h1-2,7,16H,3-6,15H2
- InChI Key: BJVQUBORKZNJPC-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=C(C=1)N)N1CCNCC1)(F)F
Computed Properties
- Exact Mass: 245.114
- Monoisotopic Mass: 245.114
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 41.3Ų
2-(1-piperazinyl)-5-(trifluoromethyl)-Benzenamine Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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